Cas no 47817-80-1 (2-Methyl-1,4-naphthoquinone-D8)

• Product Name: 2-Methyl-1,4-naphthoquinone-D8
• CAS No: 47817-80-1
• MF: C₁₁H₈O₂
• MW: 180.229316711426
• CID: 931426
• PubChem ID: 53442274
• Update Time: 2025-04-19

2-Methyl-1,4-naphthoquinone-D8 Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,4-naphthoquinone-D8
• Menadione-d8
• 2-(?H?)methyl-1,4-dihydro(?H?)naphthalene-1,4-dione
• 478171-80-1
• D98853
• 2-(Methyl-d3)-1,4-naphthoquinone-3,5,6,7,8-d5
• Vitamin K3-d8, 98 atom % D, 97% (CP)
• CS-0200523
• Vitamin K3-d8
• HY-132389S
• DTXSID90703033
• 2,5,6,7,8-pentadeuterio-3-(trideuteriomethyl)naphthalene-1,4-dione
• 47817-80-1
• Vitamin K3-[2H8] (Menadione)
• MS-22959

• Inchi： 1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key： MJVAVZPDRWSRRC-JGUCLWPXSA-N
• SMILES： O=C1C(C([2H])([2H])[2H])=C([2H])C(C2C([2H])=C([2H])C([2H])=C([2H])C=21)=O

Computed Properties

• Exact Mass: 180.102643461g/mol
• Monoisotopic Mass: 180.102643461g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų